![molecular formula C19H19FN4O2S B2413705 N-[[5-ethylsulfanyl-4-(4-fluorophenyl)-1,2,4-triazol-3-yl]methyl]-3-methoxybenzamide CAS No. 391919-14-5](/img/structure/B2413705.png)
N-[[5-ethylsulfanyl-4-(4-fluorophenyl)-1,2,4-triazol-3-yl]methyl]-3-methoxybenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
This compound is a complex organic molecule that contains several functional groups, including an ethylsulfanyl group, a fluorophenyl group, a triazol group, a methoxy group, and a benzamide group . These functional groups suggest that the compound could have a variety of chemical properties and potential uses.
Molecular Structure Analysis
The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the triazole ring, a five-membered ring containing two nitrogen atoms and three carbon atoms, is a notable feature. This ring is part of the azole family, which also includes imidazoles and oxazoles .Chemical Reactions Analysis
The chemical reactions that this compound can undergo would be largely determined by its functional groups. For example, the ethylsulfanyl group might be susceptible to oxidation, and the fluorophenyl group might undergo electrophilic aromatic substitution .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure and functional groups. For example, its solubility would be affected by the polarities of its functional groups, and its melting and boiling points would be influenced by the strengths of the intermolecular forces present .Scientific Research Applications
Radiolabeled Compounds for Neuroimaging
Compounds similar to "N-[[5-ethylsulfanyl-4-(4-fluorophenyl)-1,2,4-triazol-3-yl]methyl]-3-methoxybenzamide" could be utilized in the development of radiolabeled antagonists for neuroimaging. For example, [18F]p-MPPF, a 5-HT1A antagonist, has been used to study serotonergic neurotransmission with positron emission tomography (PET), showcasing applications in neurology and pharmacology (Plenevaux et al., 2000).
Herbicide Development
Triazolinone derivatives have been identified as potent Protox inhibitors, suggesting that structurally similar compounds could be explored for agricultural applications, particularly as herbicides. This is exemplified by the synthesis and testing of various triazolinone-based compounds for their herbicidal activities (Luo et al., 2008).
Organic Synthesis and Drug Development
The compound may also be valuable in synthetic organic chemistry as an intermediate or target molecule for developing new pharmacologically active agents. Research on similar sulfanyl-triazole compounds has led to the development of novel synthetic routes and potential drug candidates. For instance, a catalyst- and solvent-free synthesis of benzamide derivatives involving microwave-assisted Fries rearrangement highlights innovative methodologies in organic synthesis that could be applicable (Moreno-Fuquen et al., 2019).
Antimicrobial and Anticancer Agents
Triazole derivatives have shown promise as antimicrobial and anticancer agents. The synthesis and characterization of triazole-containing compounds have led to the discovery of new therapeutic agents with potential applications in treating microbial diseases and cancer (Desai et al., 2013), (Han et al., 2018).
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
N-[[5-ethylsulfanyl-4-(4-fluorophenyl)-1,2,4-triazol-3-yl]methyl]-3-methoxybenzamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H19FN4O2S/c1-3-27-19-23-22-17(24(19)15-9-7-14(20)8-10-15)12-21-18(25)13-5-4-6-16(11-13)26-2/h4-11H,3,12H2,1-2H3,(H,21,25) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BJLPDRLHFMGGKP-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCSC1=NN=C(N1C2=CC=C(C=C2)F)CNC(=O)C3=CC(=CC=C3)OC |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H19FN4O2S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
386.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.